Cas no 70553-62-7 (2,2'-(1,3-Phenylene)bis-1H-Benzimidazole-5-carboxylic acid)
70553-62-7 structure
Product Name:2,2'-(1,3-Phenylene)bis-1H-Benzimidazole-5-carboxylic acid
CAS No:70553-62-7
MF:C22H14N4O4
MW:398.37096452713
CID:975313
PubChem ID:1211926
Update Time:2025-04-19
2,2'-(1,3-Phenylene)bis-1H-Benzimidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-(1,3-Phenylene)bis-1H-Benzimidazole-5-carboxylic acid
- 2-[3-(6-carboxy-1H-benzimidazol-2-yl)phenyl]-3H-benzimidazole-5-carboxylic acid
- 2,2'-(1,3-PHENYLENE)BIS-1H-BENZO[D]IMIDAZOLE-5-CARBOXYLIC ACID
- 2,2',5,6'-TETRABROMOBIPHENYL
- 2-[3-(5-carboxy-1H-benzimidazol-2-yl)phenyl]-1H-benzimidazole-5-carboxylic acid
- NS00016557
- Oprea1_054641
- AJ-077/33270018
- 70553-62-7
- DTXSID20361029
- 2,2'-(1,3-Phenylene)bis(1H-benzo[d]imidazole-6-carboxylic acid)
- CCG-248091
-
- Inchi: 1S/C22H14N4O4/c27-21(28)13-4-6-15-17(9-13)25-19(23-15)11-2-1-3-12(8-11)20-24-16-7-5-14(22(29)30)10-18(16)26-20/h1-10H,(H,23,25)(H,24,26)(H,27,28)(H,29,30)
- InChI Key: TYWUMOFNWPUZTE-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=1)NC(C1C=CC=C(C=1)C1=NC3C=CC(C(=O)O)=CC=3N1)=N2)=O
Computed Properties
- Exact Mass: 398.10200
- Monoisotopic Mass: 398.10150494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 622
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 131.96000
- LogP: 4.16960
2,2'-(1,3-Phenylene)bis-1H-Benzimidazole-5-carboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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